Cas no 2223324-29-4 ((2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide)

• Product Name: (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide
• CAS No: 2223324-29-4
• MF: C₁₆H₂₆N₄O₃
• MW: 322.402643680573
• CID: 6428331
• PubChem ID: 128986934
• Update Time: 2025-07-31

(2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679832
• 2223324-29-4
• (2R,3S)-4-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl}-2-methylmorpholine-3-carboxamide
• Z2058043988
• (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide

• Inchi： 1S/C16H26N4O3/c1-12-14(15(18)22)20(8-9-23-12)10-13(21)19(2)16(11-17)6-4-3-5-7-16/h12,14H,3-10H2,1-2H3,(H2,18,22)/t12-,14+/m1/s1
• InChI Key： VOLJMDLUEIGCPE-OCCSQVGLSA-N
• SMILES： O1CCN(CC(N(C)C2(C#N)CCCCC2)=O)[C@H](C(N)=O)[C@H]1C

Computed Properties

• Exact Mass: 322.20049070g/mol
• Monoisotopic Mass: 322.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.7Ų

Additional information on (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide

Introduction to (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2223324-29-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture makes it a subject of intense study for its potential applications in drug discovery and therapeutic development.

At the core of this compound's appeal lies its chiral center, which is crucial for its biological activity. The stereochemistry defined by the (2R,3S) configuration plays a pivotal role in determining how the molecule interacts with biological targets. Such stereochemical specificity is a hallmark of many modern drugs, where the wrong configuration can lead to reduced efficacy or even adverse effects. The presence of the 1-cyanocyclohexyl moiety further enhances its complexity, contributing to unique pharmacokinetic properties that are being explored in preclinical studies.

In recent years, there has been a surge in research focused on developing molecules with enhanced selectivity and potency. The (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide structure exemplifies this trend, as it incorporates multiple functional groups that can be fine-tuned to optimize biological activity. For instance, the amide bond and the oxo group contribute to hydrogen bonding capabilities, which are essential for binding to biological targets such as enzymes and receptors.

The pharmaceutical industry has increasingly recognized the importance of advanced synthetic methodologies in drug development. The synthesis of complex molecules like this one requires meticulous planning and execution to ensure high yield and purity. Recent advancements in catalytic processes have enabled more efficient routes to such intricate structures, reducing the time and resources needed for production. This progress is particularly significant for compounds that are part of large-scale clinical trials, where scalability is a critical factor.

One of the most compelling aspects of this compound is its potential application in treating various therapeutic areas. While specific details of ongoing clinical trials may not be fully public yet, preliminary data suggest that it could be effective against a range of conditions. The morpholine ring, a common pharmacophore in medicinal chemistry, is known for its ability to modulate biological pathways. When combined with other functional groups like the 1-cyanocyclohexyl moiety, it creates a molecule with multifaceted interactions that could lead to novel therapeutic strategies.

The role of computational chemistry in understanding molecular behavior cannot be overstated. Advanced computational models are being used to predict how this compound will interact with biological targets at the atomic level. These simulations help researchers design experiments more effectively and reduce reliance on trial-and-error approaches. By integrating experimental data with computational insights, scientists can gain a comprehensive understanding of the compound's mechanism of action.

The development of new drugs is often a lengthy and expensive process, but advances in chemical biology have made it more efficient. Techniques such as high-throughput screening allow researchers to test thousands of compounds rapidly against specific biological targets. This approach has led to the identification of promising candidates like this one for further investigation. Additionally, collaborations between academia and industry have accelerated the pace at which new drugs reach clinical trials.

In conclusion, (2R,3S)-4-[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl]-2-methylmorpholine-3-carboxamide (CAS no. 2223324-29-4) represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and unique functional groups make it a valuable candidate for further study in drug discovery. As research continues to evolve, compounds like this one will play an increasingly important role in developing treatments for various diseases.